Cas no 1343228-95-4 (1-2-(ethanesulfonyl)ethyl-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-2-(ethanesulfonyl)ethyl-5-methyl-1H-pyrazol-4-amine
• CAS No: 1343228-95-4
• MF: C₈H₁₅N₃O₂S
• MW: 217.288600206375
• CID: 5159219
• PubChem ID: 64192830
• Update Time: 2025-05-26

1-2-(ethanesulfonyl)ethyl-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Ethylsulfonyl)ethyl)-5-methyl-1h-pyrazol-4-amine
• 1-[2-(ethanesulfonyl)ethyl]-5-methyl-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[2-(ethylsulfonyl)ethyl]-5-methyl-
• 1-2-(ethanesulfonyl)ethyl-5-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C8H15N3O2S/c1-3-14(12,13)5-4-11-7(2)8(9)6-10-11/h6H,3-5,9H2,1-2H3
• InChI Key： NDYBXLVRDVCONO-UHFFFAOYSA-N
• SMILES： S(CC)(CCN1C(C)=C(C=N1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: -0.4
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-2-(ethanesulfonyl)ethyl-5-methyl-1H-pyrazol-4-amine

Compound 1343228-95-4: 1-2-(ethanesulfonyl)ethyl-5-methyl-1H-pyrazol-4-amine

The compound with CAS No. 1343228-95-4, commonly referred to as 1-2-(ethanesulfonyl)ethyl-5-methyl-1H-pyrazol-4-amine, is a fascinating molecule with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry. The structure of this compound features a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The ethanesulfonyl group attached to the ethyl chain introduces additional functional diversity, making this compound a promising candidate for various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1H-pyrazol-4-amines with high purity and yield. Researchers have explored various methodologies to construct this class of compounds, including one-pot synthesis, microwave-assisted reactions, and catalytic processes. These methods not only enhance the scalability of production but also allow for the incorporation of diverse substituents, such as the ethanesulfonyl group in this case. The presence of the ethanesulfonyl group imparts unique electronic and steric properties to the molecule, which can be exploited in designing bioactive compounds.

One of the most exciting aspects of 1H-pyrazol-4-amines is their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. Studies have shown that pyrazole derivatives can effectively inhibit kinase activity by binding to the ATP-binding pocket of these enzymes. The ethanesulfonyl group in this compound may enhance its binding affinity and selectivity towards specific kinase targets, making it a valuable lead compound for drug development.

Beyond kinase inhibition, 1H-pyrazol-4-amines have also been investigated for their anti-inflammatory and antioxidant properties. Inflammation is a hallmark of many chronic diseases, and finding novel anti-inflammatory agents is a priority in pharmaceutical research. The pyrazole ring's inherent stability and reactivity make it an ideal scaffold for designing such agents. The ethanesulfonyl substituent may contribute to the molecule's ability to scavenge free radicals or modulate inflammatory pathways, further expanding its therapeutic potential.

Another area where this compound holds promise is in the development of antibacterial agents. With the rise of antibiotic resistance, there is an urgent need for new classes of antimicrobial drugs. Pyrazole derivatives have demonstrated potent antibacterial activity against various pathogens, including multidrug-resistant strains. The ethanesulfonyl group may enhance the molecule's permeability or stability, enabling it to effectively combat bacterial infections.

In addition to its pharmacological applications, 1H-pyrazol-4-amines are also being explored for their role in agrochemicals. Pest resistance to conventional pesticides has become a significant challenge in agriculture, necessitating the development of novel pest control agents. Pyrazole derivatives have shown potential as insecticides and fungicides due to their ability to disrupt key biochemical pathways in pests and pathogens.

The synthesis of 1H-pyrazol-4-amines typically involves condensation reactions between an amine source and an alpha,beta-unsaturated carbonyl compound under appropriate conditions. Recent studies have focused on optimizing these reactions to improve yield and reduce side products. For instance, researchers have employed catalytic asymmetric synthesis to construct enantioselective pyrazole derivatives, which may exhibit enhanced biological activity due to their specific stereochemistry.

Furthermore, computational chemistry has played a pivotal role in understanding the properties of 1H-pyrazol-4-amines at the molecular level. Molecular docking studies have provided insights into how these compounds interact with target proteins, guiding rational drug design efforts. Quantum mechanical calculations have also been used to predict the electronic structure and reactivity of these molecules, aiding in their optimization for specific applications.

In conclusion, 1H-pyrazol-4-amines, particularly those bearing an ethanesulfonyl substituent like CAS No. 1343228-95-4 (1-2-(ethanesulfonyl)ethyl-5-methyl...), represent a versatile class of compounds with wide-ranging applications in medicine, agriculture, and beyond. Ongoing research continues to uncover new ways to harness their potential while improving their synthesis and biological profiles.